Cas no 496779-54-5 ((2E)-3-(2,4-dimethoxyphenyl)-N-2-methyl-6-(propan-2-yl)phenylprop-2-enamide)

• Product Name: (2E)-3-(2,4-dimethoxyphenyl)-N-2-methyl-6-(propan-2-yl)phenylprop-2-enamide
• CAS No: 496779-54-5
• MF: C₂₁H₂₅NO₃
• MW: 339.428106069565
• CID: 5435932
• Update Time: 2025-06-09

(2E)-3-(2,4-dimethoxyphenyl)-N-2-methyl-6-(propan-2-yl)phenylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (E)-3-(2,4-dimethoxyphenyl)-N-(2-methyl-6-propan-2-ylphenyl)prop-2-enamide
• (2E)-3-(2,4-dimethoxyphenyl)-N-2-methyl-6-(propan-2-yl)phenylprop-2-enamide

• Inchi： 1S/C21H25NO3/c1-14(2)18-8-6-7-15(3)21(18)22-20(23)12-10-16-9-11-17(24-4)13-19(16)25-5/h6-14H,1-5H3,(H,22,23)/b12-10+
• InChI Key： UMKMIWLNRYUEJJ-ZRDIBKRKSA-N
• SMILES： C(NC1=C(C(C)C)C=CC=C1C)(=O)/C=C/C1=CC=C(OC)C=C1OC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acid amides

Additional information on (2E)-3-(2,4-dimethoxyphenyl)-N-2-methyl-6-(propan-2-yl)phenylprop-2-enamide

Compound Introduction: (2E)-3-(2,4-dimethoxyphenyl)-N-2-methyl-6-(propan-2-yl)phenylprop-2-enamide and CAS No. 496779-54-5

Chemical research has always been at the forefront of innovation, particularly in the field of pharmaceuticals. The compound with the CAS number 496779-54-5 and the product name (2E)-3-(2,4-dimethoxyphenyl)-N-2-methyl-6-(propan-2-yl)phenylprop-2-enamide represents a significant advancement in this domain. This introduction aims to provide a comprehensive overview of its chemical properties, potential applications, and the latest research findings that underscore its importance in modern medicinal chemistry.

The molecular structure of this compound is characterized by a complex arrangement of aromatic rings and functional groups. Specifically, it features an amide moiety linked to a phenyl ring that is substituted with both methoxy and isopropyl groups. The presence of these substituents not only influences the compound's electronic properties but also its interaction with biological targets. Such structural features are often critical in determining the efficacy and selectivity of pharmaceutical agents.

In recent years, there has been a growing interest in developing novel compounds that can modulate biological pathways associated with various diseases. The (2E)-3-(2,4-dimethoxyphenyl)-N-2-methyl-6-(propan-2-yl)phenylprop-2-enamide has garnered attention due to its potential to interact with specific enzymes and receptors. Preliminary studies suggest that it may exhibit inhibitory effects on certain kinases, which are known to be involved in cancer progression. This aligns with the broader trend in oncology research, where targeting aberrant signaling pathways is a key strategy.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, have been employed to construct the complex core structure efficiently. These techniques not only streamline the synthetic process but also enhance the scalability of production, which is crucial for pharmaceutical applications.

Beyond its potential therapeutic applications, this compound also serves as a valuable scaffold for further chemical derivatization. By modifying specific functional groups, researchers can explore new analogs with tailored properties. This approach is particularly useful in drug discovery pipelines, where hit compounds are optimized through structural modifications to improve their pharmacokinetic profiles and reduce side effects.

The latest research findings indicate that the (2E)-3-(2,4-dimethoxyphenyl)-N-2-methyl-6-(propan-2-yl)phenylprop-2-enamide exhibits promising bioactivity in vitro. Studies have demonstrated its ability to inhibit the activity of certain protein kinases at concentrations that are relatively non-toxic to healthy cells. This selective toxicity is a desirable trait in anti-cancer agents, as it minimizes harm to normal tissues while targeting malignant cells effectively.

In addition to its anti-proliferative effects, preliminary data suggest that this compound may also possess anti-inflammatory properties. Chronic inflammation is implicated in various pathological conditions, including cardiovascular diseases and neurodegenerative disorders. Therefore, compounds that can modulate inflammatory responses could have broad therapeutic implications beyond oncology.

The development of novel pharmaceuticals often involves rigorous testing to evaluate their safety and efficacy before they can be approved for clinical use. Preclinical studies using cell culture and animal models are essential steps in this process. The results from these studies provide critical insights into how the compound behaves within a biological system and help identify any potential adverse effects.

The role of computational chemistry in drug discovery cannot be overstated. Molecular modeling techniques have been used extensively to predict how this compound might interact with biological targets at the atomic level. These simulations not only aid in rationalizing experimental observations but also guide the design of new analogs with enhanced binding affinity and selectivity.

The future prospects for this compound are promising, given its unique structural features and demonstrated bioactivity. Ongoing research aims to further elucidate its mechanism of action and explore new therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies will be crucial in translating these findings into tangible benefits for patients worldwide.

In conclusion, the compound identified by CAS number 496779-54-5 and named as (2E)-3-(2,4-dimethoxyphenyl)-N-2-methyl-6-(propan-2-yl)phenylprop-2-enamide represents a significant advancement in medicinal chemistry. Its complex molecular structure, potential bioactivity, and synthetic accessibility make it a valuable candidate for further research and development. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in addressing unmet medical needs.